2-(2,5-Dimethoxybenzenesulfonamido)benzamide

• IUPAC Name: 2-[(2,5-dimethoxyphenyl)sulfonylamino]benzamide
• InChI: InChI=1S/C15H16N2O5S/c1-21-10-7-8-13(22-2)14(9-10)23(19,20)17-12-6-4-3-5-11(12)15(16)18/h3-9,17H,1-2H3,(H2,16,18)
• InChI Key: KFZFTRGGBJAAMW-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC=CC=C2C(=O)N
• Molecular Formula: C15H16N2O5S
• Molecular Weight: 336.4 g/mol

Description

“2-(2,5-Dimethoxybenzenesulfonamido)benzamide” is a chemical compound with the molecular formula C15H16N2O5S and a molecular weight of 336.36. It is intended for research use only.

Scientific Research Applications

• Antipsychotic Agents : A study by Högberg et al. (1990) explored compounds related to 2-(2,5-Dimethoxybenzenesulfonamido)benzamide, such as (S)-5-Bromo-2,3-dimethoxy-N-[(1-ethyl-2-pyrrolidinyl)methyl]benzamide, for their antipsychotic properties. These compounds showed potential as antipsychotics with a low tendency to induce extrapyramidal side effects, which are common with many antipsychotic drugs (Högberg, de Paulis, Johansson, Kumar, Hall, & Ogren, 1990).

• Antioxidant and Antibacterial Activities : Yakan et al. (2020) synthesized a series of novel benzamide compounds, including those derived from 2,3-dimethoxybenzoic acid, which is structurally related to this compound. These compounds exhibited effective antioxidant, free radical scavenging, and metal chelating activities, in addition to showing antibacterial activity against various bacteria (Yakan, Cakmak, Kutuk, Yenigun, & Ozen, 2020).

• Antiproliferative Activity in Cancer Research : Youssef et al. (2020) investigated the antiproliferative activity of N-Alkyl-2-(substitutedbenzamido) benzamides, related to this compound, against cancer cell lines. They found that some compounds showed potent cytotoxic activity, particularly against the MCF-7 breast cancer cell line (Youssef, El-Moneim, Fathalla, & Nafie, 2020).

• Supramolecular Architecture Studies : Shakuntala et al. (2017) studied the crystal structures of N-aryl-2,5-dimethoxybenzenesulfonamides, which are structurally similar to this compound. They analyzed various weak intermolecular interactions in these structures, contributing to different supramolecular architectures, which is significant in pharmaceutical design (Shakuntala, Naveen, Lokanath, Suchetan, & Abdoh, 2017).

• Sensor Development : Sheikh et al. (2016) developed a Co2+ ions sensor based on N,N′-(ethane-1,2-diyl)bis(2,5-dimethoxybenzenesulfonamide), which is related to this compound. This sensor demonstrated high sensitivity and selectivity, indicating potential applications in environmental monitoring and healthcare (Sheikh, Arshad, Rahman, Asiri, & Alamry, 2016).

Mechanism of Action

Target of Action

Similar compounds, such as 2-substituted benzimidazoles, have been found to exhibit anticancer activities . The specific targets can vary depending on the substitution pattern around the nucleus .

Mode of Action

It’s known that benzimidazole derivatives can interact with their targets and cause changes that lead to their observed biological activities . The linker group and substitution at N-1, C-2, C-5, and C-6 positions have been found to be the most contributory factors for anticancer activity .

Biochemical Pathways

Benzimidazole derivatives have been found to affect various biochemical pathways, leading to their diverse anticancer activities .

Result of Action

Benzimidazole derivatives have been found to exhibit a wide range of biological activities, including anticancer activities .